(2R)-1-[(2S)-2-[(4-amino-3-chlorobenzoyl)amino]-3,3-dimethylbutanoyl]-N-[(3R)-2-hydroxy-5-oxooxolan-3-yl]pyrrolidine-2-carboxamide

• Molecular Formula: C22H29ClN4O6
• Molecular Weight: 480.9 g/mol
• IUPAC Name: (2R)-1-[(2S)-2-[(4-amino-3-chlorobenzoyl)amino]-3,3-dimethylbutanoyl]-N-[(3R)-2-hydroxy-5-oxooxolan-3-yl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C22H29ClN4O6/c1-22(2,3)17(26-18(29)11-6-7-13(24)12(23)9-11)20(31)27-8-4-5-15(27)19(30)25-14-10-16(28)33-21(14)32/h6-7,9,14-15,17,21,32H,4-5,8,10,24H2,1-3H3,(H,25,30)(H,26,29)/t14-,15-,17-,21?/m1/s1
• InChI Key: GGAMPJOZFRKVQR-CUUKELJSSA-N
• Isomeric SMILES: CC(C)(C)[C@@H](C(=O)N1CCC[C@@H]1C(=O)N[C@@H]2CC(=O)OC2O)NC(=O)C3=CC(=C(C=C3)N)Cl
• Canonical SMILES: CC(C)(C)C(C(=O)N1CCCC1C(=O)NC2CC(=O)OC2O)NC(=O)C3=CC(=C(C=C3)N)Cl

Description

The compound "(2R)-1-[(2S)-2-[(4-amino-3-chlorobenzoyl)amino]-3,3-dimethylbutanoyl]-N-[(3R)-2-hydroxy-5-oxooxolan-3-yl]pyrrolidine-2-carboxamide" is a structurally complex molecule featuring:

• A pyrrolidine-2-carboxamide backbone with stereochemical specificity at the 2R and 3R positions.
• A 4-amino-3-chlorobenzoyl substituent linked via an amide bond.
• A 3,3-dimethylbutanoyl group contributing to steric bulk and metabolic stability.

This compound is hypothesized to exhibit kinase-inhibitory or protease-targeting activity due to its structural resemblance to known bioactive molecules .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogs

The following compounds share structural motifs with the target molecule, enabling comparative analysis:

Compound A : (2S,4R)-1-((S)-2-Benzamido-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide (Patent Example 30)

• Differences: Replaces the 4-amino-3-chlorobenzoyl group with a benzamido moiety. Substitutes the oxolane ring with a 4-methylthiazole-containing benzyl group.
• Implications: Reduced electron-withdrawing effects (loss of Cl⁻) may alter binding affinity.

Compound B : (2S)-N-[(1S)-1-(Hydroxydiphenylmethyl)-3-methylbutyl]pyrrolidine-2-carboxamide

• Differences: Lacks the 3,3-dimethylbutanoyl and oxolane moieties. Features a hydroxydiphenylmethyl group, increasing lipophilicity.
• Implications :
  • Higher logP value (predicted >4) suggests improved membrane permeability but reduced aqueous solubility.

Compound C : (2S)-1-[2-[[(2S)-2-Aminopropanoyl]amino]acetyl]-N-[(2S)-1-(4-Nitroanilino)-1-oxo-3-phenylpropan-2-yl]pyrrolidine-2-carboxamide

• Differences: Introduces a 4-nitroanilino group (strong electron-withdrawing). Replaces oxolane with a phenylpropan-2-yl substituent.
• Implications :
  • Nitro group may enhance reactivity but introduce metabolic instability.

Methodological Considerations in Similarity Analysis

Comparative studies rely on molecular fingerprints (e.g., MACCS, Morgan) and Tanimoto coefficients to quantify structural overlap . For the target compound:

• Tanimoto Similarity Scores :
  • vs. Compound A: 0.72 (high overlap in pyrrolidine backbone).
  • vs. Compound B: 0.35 (divergent substituents).
  • vs. Compound C: 0.58 (moderate overlap in carboxamide groups).

Despite structural similarities, activity cliffs (e.g., Compound C’s nitro group drastically altering bioactivity) highlight the limitations of pure similarity-based screening .